Cas no 1171511-34-4 (5-Hydroxypiperidine-3-carboxylic acid hydrochloride)

• Product Name: 5-Hydroxypiperidine-3-carboxylic acid hydrochloride
• CAS No: 1171511-34-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD09260500
• CID: 1003847
• PubChem ID: 42614162
• Update Time: 2025-04-20

5-Hydroxypiperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypiperidine-3-carboxylic acid hydrochloride
• 5-hydroxy-3-Piperidinecarboxylic acid hydrochloride
• 5-Hydroxy-3-piperidinecarboxylic acid HCl
• 5-hydroxypiperidine-3-carboxylic acid;hydrochloride
• AMY4388
• 1171511-34-4
• 5-HYDROXYPIPERIDINE-3-CARBOXYLIC ACID HCL
• SB41298
• DB-060965
• 5-HYDROXYPIPERIDINE-3-CARBOXYLICACIDHYDROCHLORIDE
• 5-Hydroxypiperidine-3-carboxylic acid--hydrogen chloride (1/1)
• AKOS015950593
• 5-Hydroxypiperidine-3-carboxylic acid, HCl
• A893442
• MFCD09260500
• SY003665
• WWB51134
• AS-39109
• DTXSID00655059
• 3-Piperidinecarboxylic acid, 5-hydroxy-, hydrochloride (1:1)

• MDL： MFCD09260500
• Inchi： 1S/C6H11NO3.ClH/c8-5-1-4(6(9)10)2-7-3-5;/h4-5,7-8H,1-3H2,(H,9,10);1H
• InChI Key： ZSSBANOLUPILNH-UHFFFAOYSA-N
• SMILES： Cl.OC1CNCC(C(=O)O)C1

Computed Properties

• Exact Mass: 181.05100
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 0.17220

5-Hydroxypiperidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)